Tris(dimethyl(norbornenylethyl)silyloxy&
Description
Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® (CAS 307496-41-9) is a polyhedral oligomeric silsesquioxane (POSS) derivative characterized by a hybrid organic-inorganic structure. Its molecular formula is C₆₈H₁₂₀O₁₂Si₁₀, with a molecular weight of 1410.53 g/mol. The compound exists as a colorless liquid with a density of 1.024 g/mL at 25°C . The norbornenylethyl substituents confer rigidity and reactivity, making it suitable for advanced material applications such as high-performance polymers, nanocomposites, and catalysts. POSS derivatives are valued for enhancing thermal stability, mechanical strength, and chemical resistance in host matrices.
Properties
CAS No. |
307496-41-9 |
|---|---|
Molecular Formula |
C68H120O12Si10 |
Molecular Weight |
1410.5 g/mol |
IUPAC Name |
2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-[[7,14-bis[[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-dimethylsilyl]oxy]-1,3,5,7,9,11,14-heptacyclopentyl-2,4,6,8,10,12,13,15,16-nonaoxa-1,3,5,7,9,11,14-heptasilatricyclo[7.3.3.15,11]hexadecan-3-yl]oxy]-dimethylsilane |
InChI |
InChI=1S/C68H120O12Si10/c1-81(2,44-41-59-50-53-35-38-56(59)47-53)69-84(62-21-7-8-22-62)72-87(65-27-13-14-28-65)74-85(63-23-9-10-24-63,70-82(3,4)45-42-60-51-54-36-39-57(60)48-54)76-89(67-31-17-18-32-67)77-86(64-25-11-12-26-64,71-83(5,6)46-43-61-52-55-37-40-58(61)49-55)75-88(73-84,66-29-15-16-30-66)79-90(78-87,80-89)68-33-19-20-34-68/h35-40,53-68H,7-34,41-52H2,1-6H3 |
InChI Key |
OMMGNBGSBUGDRL-UHFFFAOYSA-N |
SMILES |
C[Si](C)(CCC1CC2CC1C=C2)O[Si]3(O[Si]4(O[Si]5(O[Si](O3)(O[Si](O[Si](O5)(O[Si](O4)(C6CCCC6)O[Si](C)(C)CCC7CC8CC7C=C8)C9CCCC9)(C1CCCC1)O[Si](C)(C)CCC1CC2CC1C=C2)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1 |
Canonical SMILES |
C[Si](C)(CCC1CC2CC1C=C2)O[Si]3(O[Si]4(O[Si]5(O[Si](O3)(O[Si](O[Si](O5)(O[Si](O4)(C6CCCC6)O[Si](C)(C)CCC7CC8CC7C=C8)C9CCCC9)(C1CCCC1)O[Si](C)(C)CCC1CC2CC1C=C2)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Functional Differences
The table below compares Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® with structurally related silsesquioxanes and siloxanes:
| Compound | CAS | Molecular Formula | Key Substituents | Physical State | Applications |
|---|---|---|---|---|---|
| Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® | 307496-41-9 | C₆₈H₁₂₀O₁₂Si₁₀ | Norbornenylethyl (rigid, reactive) | Colorless liquid | Polymer crosslinking, nanocomposites |
| Cyclohexenyl-POSS® | 307496-29-3 | C₄₁H₇₂O₁₂Si₈ | Cyclohexenyl (flexible, hydrophobic) | Solid/Liquid (varies) | Hydrophobic coatings, drug delivery |
| Biphenyl-vinyl-POSS® | 312693-49-5 | C₄₉H₇₆O₁₃Si₉ | Biphenyl-vinyl (π-conjugated) | Solid | Optoelectronics, conductive materials |
| Methacryloxypropyl tris(dimethylsilyloxy)silane | 17096-08-1 | C₁₃H₃₂O₆Si₄ | Methacryloxypropyl (polymerizable) | Liquid | Dental resins, photopolymers |
| 1-(Trimethylsilyloxy)-1,3-butadiene | 6651-43-0 | C₇H₁₄OSi | Trimethylsilyloxy (small, volatile) | Liquid | Monomer for silicones, protecting groups |
Key Comparative Insights
- Reactivity: The norbornenylethyl group in Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® enables ring-opening metathesis polymerization (ROMP), a feature absent in Cyclohexenyl-POSS® or Biphenyl-vinyl-POSS® . Methacryloxypropyl tris(dimethylsilyloxy)silane (CAS 17096-08-1) contains methacrylate groups, allowing radical polymerization, which contrasts with the ROMP-compatible norbornenyl groups .
- Thermal and Mechanical Properties: Norbornenylethyl substituents enhance thermal stability (>300°C) compared to Cyclohexenyl-POSS® (decomposition ~250°C) due to the rigid bicyclic structure . Biphenyl-vinyl-POSS® exhibits superior π-π stacking, beneficial for conductive materials but less thermally stable than norbornenyl derivatives .
- Applications: Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® is ideal for aerospace composites requiring high thermal resistance . Methacryloxypropyl tris(dimethylsilyloxy)silane is optimized for UV-curable coatings and dental materials due to its crosslinking efficiency .
Research Findings and Trends
Recent studies highlight the growing use of Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® in stimuli-responsive materials. For example, its ROMP reactivity enables shape-memory polymers for 4D printing . In contrast, Cyclohexenyl-POSS® is increasingly used in hydrophobic drug carriers due to its lipophilicity .
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